2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide

• IUPAC Name: 2-[4-(2-fluorophenyl)piperazin-1-yl]-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C22H22FN3O/c23-19-9-3-4-11-21(19)26-14-12-25(13-15-26)16-22(27)24-20-10-5-7-17-6-1-2-8-18(17)20/h1-11H,12-16H2,(H,24,27)
• InChI Key: AETJJPZTDPOOFI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC=CC3=CC=CC=C32)C4=CC=CC=C4F
• Molecular Formula: C22H22FN3O
• Molecular Weight: 363.4 g/mol

Description

2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide, also known as FPN, is a chemical compound that has been widely studied in the field of neuroscience. It is a selective antagonist of the dopamine D3 receptor and has shown potential as a therapeutic agent for the treatment of various neurological disorders.

Scientific Research Applications

2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide has been studied extensively in the field of neuroscience, particularly in relation to its potential therapeutic applications. It has been shown to have a high affinity for the dopamine D3 receptor, which is involved in the regulation of mood, motivation, and reward. 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide has been investigated as a potential treatment for various neurological disorders, including addiction, depression, and schizophrenia.

Mechanism of Action

2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide acts as a selective antagonist of the dopamine D3 receptor, blocking the binding of dopamine to this receptor. This leads to a decrease in the activity of the dopamine D3 receptor, which in turn affects the activity of other neurotransmitter systems in the brain. The exact mechanism of action of 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide is still being studied, but it is believed to involve the regulation of dopamine release and the modulation of other neurotransmitter systems.
Biochemical and Physiological Effects:
Studies have shown that 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide can decrease the activity of the dopamine D3 receptor, leading to a decrease in dopamine release in certain areas of the brain. This can result in changes in behavior, mood, and motivation. 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide has also been shown to affect other neurotransmitter systems, such as the glutamate and GABA systems, which are involved in the regulation of mood, anxiety, and cognition.

Advantages and Limitations for Lab Experiments

2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide has several advantages for use in lab experiments. It is a highly selective antagonist of the dopamine D3 receptor, which allows for the specific targeting of this receptor in studies. 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide is also commercially available and relatively easy to synthesize. However, there are also some limitations to the use of 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide in lab experiments. It has a relatively short half-life, which can make it difficult to study the long-term effects of the compound. Additionally, the effects of 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide on other neurotransmitter systems can complicate the interpretation of results.

Future Directions

There are several future directions for research on 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide. One area of interest is the potential therapeutic applications of 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide for the treatment of addiction, depression, and schizophrenia. Further studies are needed to determine the optimal dosage and administration of 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide for these conditions. Another area of research is the development of new compounds that target the dopamine D3 receptor with greater selectivity and potency than 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide. Finally, studies are needed to investigate the long-term effects of 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide on behavior, mood, and cognition, as well as its effects on other neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide involves several steps, including the reaction of 1-naphthylacetic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-fluorophenylpiperazine to yield 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide. The synthesis of 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide has been described in detail in several scientific publications, and the compound is commercially available from various chemical suppliers.